Cas no 1174830-89-7 (3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1174830-89-7
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5206176
• Update Time: 2026-03-06

3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-3,4-dicarboxylic acid, 1-methyl-, 3-ethyl ester

• Inchi： 1S/C8H10N2O4/c1-3-14-8(13)6-5(7(11)12)4-10(2)9-6/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： AZTXIGAYTZEAJR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(O)=O)C(C(OCC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 379.6±27.0 °C at 760 mmHg
• Flash Point: 183.4±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(ethoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives